Cas no 1866222-35-6 (N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine)

• Product Name: N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine
• CAS No: 1866222-35-6
• MF: C₈H₁₇NO₂S₂
• MW: 223.356079816818
• CID: 5172482
• Update Time: 2026-03-04

N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-(ethylsulfonyl)propan-2-yl)thietan-3-amine
• N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine

• Inchi： 1S/C8H17NO2S2/c1-3-13(10,11)6-7(2)9-8-4-12-5-8/h7-9H,3-6H2,1-2H3
• InChI Key： CDVXNDYWMLDIIE-UHFFFAOYSA-N
• SMILES： S1CC(NC(C)CS(CC)(=O)=O)C1

Additional information on N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine

N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine: A Comprehensive Overview

N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine (CAS No. 1866222-35-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thietane ring and ethanesulfonyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine is defined by its thietane ring, which is a four-membered cyclic sulfide. The presence of the ethanesulfonyl group on the propan-2-yl moiety imparts specific physicochemical properties that influence its biological activity. The compound's molecular formula is C₉H₁₉NO₃S, and its molecular weight is approximately 217.31 g/mol.

Recent studies have explored the potential of N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects and improving cognitive function.

In addition to its neuroprotective properties, N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that it may have potential as a novel therapeutic agent for inflammatory conditions and chronic pain management.

The pharmacokinetic profile of N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine has also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine involves several well-established chemical reactions. The key steps include the formation of the thietane ring through a ring-closing metathesis reaction and the introduction of the ethanesulfonyl group via a sulfonylation reaction. The overall synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, N-[1-(ethanesulfonyl)propan-2-yl]thietan-3-amine (CAS No. 1866222-35-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and positive preclinical results make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.